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Immunoassay Method
(Platform/Abbreviation)

Apparent Digoxin
Concentration (at a

specified oleandrin level)

Key Characteristics / Findings

Fluorescence Polarization
Immunoassay (FPIA) [1] [2]

Turbidimetric Assay (ADVIA
1650) [1]

Beckman Assay (Synchron
LX) [1]

Microparticle Enzyme
Immunoassay (MEIA) [1]

Chemiluminescent Assay
(CLIA, Bayer) [1]

~2.36 ng/mL (with 5 pL
oleander extract/mL
serum)

~0.82 ng/mL (with 5 pL
oleander extract/mL
serum)

~0.93 ng/mL (with 5 pL
oleander extract/mL
serum)

~0.32 ng/mL (with 5 pL
oleander extract/mL

serum)

No cross-reactivity

Shows the highest sensitivity and
cross-reactivity; most suitable for rapid
detection of oleander poisoning [1].

Shows significant cross-reactivity,
similar to the Beckman assay [1].

Shows significant cross-reactivity [1].

Shows lower cross-reactivity; may
falsely lower measured digoxin in
patients on digoxin therapy [1].

Shows no significant cross-reactivity;
recommended for monitoring digoxin
in patients suspected of oleander use

[1].
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Apparent Digoxin
Immunoassay Method PP g

Concentration (at a Key Characteristics / Findings
(Platform/Abbreviation) ( . g

specified oleandrin level)

On-Line Assay [3] 2.37 nmol/L (at 100 umol/L  Shows variable cross-reactivity
oleandrin) between different assay congeneres
[3].
TDx Assay [3] 5.34 nmol/L (at 100 umol/L  Shows variable cross-reactivity
oleandrin) between different assay congeneres
[3].
Stratus Assay [3] 0.83 nmol/L (at 100 umol/L  Shows variable cross-reactivity
oleandrin) between different assay congeneres
[3].
ACS:180 Assay [3] 0 nmol/L (at 100 pmol/L Shows no cross-reactivity in this study
oleandrin) [3].

Experimental Protocols from Key Studies

The quantitative data in the table above was generated through well-defined in vitro experimental methods.

Here are the protocols from the core comparative studies:

e Study: "Rapid detection of oleander poisoning using digoxin immunoassays: comparison of five
assays" (2004) [1]

o Sample Preparation: Aliquots of a drug-free and digoxin-like immunoreactive substances
(DLIS)-free serum pool were supplemented with either an ethanol extract of oleander leaves or
purified oleandrin. The amounts added were consistent with concentrations expected in vivo
after a severe overdose.

o Testing Procedure: The spiked serum samples were then analyzed using five different
commercial digoxin immunoassays: FPIA and MEIA (Abbott), a Beckman assay on Synchron
LX, a Chemiluminescent assay (CLIA, Bayer), and a turbidimetric assay on the ADVIA 1650
analyzer (Bayer). A separate experiment also tested the neutralization effect of Digibind
(digoxin-specific Fab antibody fragment) on the apparent digoxin concentration in the oleander-
supplemented serum.
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e Study: "Inhibition of Na,K-ATPase by oleandrin and oleandrigenin..." (1996) [3]

o Sample Preparation: Oleandrin and its aglycone metabolite, oleandrigenin, were dissolved in
digoxin-free serum at a concentration of 100 pmol/L.

o Testing Procedure: These samples were run on several commercially available digoxin
immunoassays (ACS:180, Stratus, RIA, On-Line, and TDx). The study also assessed the ability
of these compounds to inhibit Na,K-ATPase catalytic activity to confirm their toxic mechanism.

Structural Basis and Mechanism of Cross-Reactivity

The cross-reactivity in immunoassays occurs because oleandrin and digoxin are both cardiac glycosides
and share significant structural similarities [4] [5]. They have a common steroid nucleus (aglycone) that is
recognized by the antibodies used in digoxin immunoassays [5] [6]. The following diagram illustrates this

structural relationship and its implications.

(Cardiac Glycosides)

Digoxin/Therapeutic Drug Oleandrin/Toxin
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« Steroid Nucleus (Aglycone)
* Lactone Ring
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Key Insights for Research and Clinical Practice

Based on the comparative data, here are the main practical implications:

e Assay Selection is Critical: The cross-reactivity of oleandrin is highly variable between different
immunoassay methods and manufacturers [3] [1]. Researchers must verify the cross-reactivity
characteristics of their specific assay.

¢ For Clinical Toxicology: The FPIA method demonstrates high sensitivity for oleandrin and can be
effectively used as a rapid screening tool for suspected oleander poisoning [1] [2].

e For Therapeutic Drug Monitoring: Conversely, the Chemiluminescent Assay (CLIA) shows no
significant cross-reactivity [1]. This makes it the preferred method for accurately monitoring digoxin
levels in patients who may be using oleander-containing products, preventing falsely elevated results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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